2-methyl-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}butanamide

• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol
• IUPAC Name: 2-methyl-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]butanamide
• InChI: InChI=1S/C17H26N2O3S/c1-4-14(3)17(20)18-15-5-7-16(8-6-15)23(21,22)19-11-9-13(2)10-12-19/h5-8,13-14H,4,9-12H2,1-3H3,(H,18,20)
• InChI Key: CWJSWYRSAUVVTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C

Description

2-methyl-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}butanamide is a synthetic compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their significant role in the pharmaceutical industry due to their diverse biological activities

Preparation Methods

The synthesis of 2-methyl-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}butanamide involves several steps. One common synthetic route includes the reaction of 4-methylpiperidine with a sulfonyl chloride derivative to form the sulfonyl piperidine intermediate. This intermediate is then reacted with a butanamide derivative under specific conditions to yield the final product . The reaction conditions typically involve the use of organic solvents, controlled temperatures, and catalysts to ensure high yield and purity.

Industrial production methods for this compound may involve large-scale synthesis using similar reaction pathways but optimized for efficiency and cost-effectiveness. This includes the use of continuous flow reactors, automated systems, and advanced purification techniques to produce the compound in bulk quantities.

Chemical Reactions Analysis

2-methyl-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}butanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to facilitate the desired transformations. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-methyl-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}butanamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, such as in the development of new drugs for treating various diseases.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-methyl-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}butanamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

2-methyl-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}butanamide can be compared with other similar compounds, such as:

N-(4-[(2-Methylpiperidin-1-yl)sulfonyl]phenyl)acetamide: This compound has a similar structure but with an acetamide moiety instead of a butanamide moiety.

2-amino-4-(1-piperidine) pyridine derivatives: These compounds also contain a piperidine ring and are studied for their pharmacological activities.